1-((4-(4-fluorophenyl)tetrahydro-2H-pyran-4-yl)methyl)-3-(2-phenoxyethyl)urea

• IUPAC Name: 1-[[4-(4-fluorophenyl)oxan-4-yl]methyl]-3-(2-phenoxyethyl)urea
• InChI: InChI=1S/C21H25FN2O3/c22-18-8-6-17(7-9-18)21(10-13-26-14-11-21)16-24-20(25)23-12-15-27-19-4-2-1-3-5-19/h1-9H,10-16H2,(H2,23,24,25)
• InChI Key: HYQHBBQBLKJJAD-UHFFFAOYSA-N
• Canonical SMILES: C1COCCC1(CNC(=O)NCCOC2=CC=CC=C2)C3=CC=C(C=C3)F
• Molecular Formula: C21H25FN2O3
• Molecular Weight: 372.4 g/mol
• CAS No.: 1396845-39-8

Description

1-((4-(4-fluorophenyl)tetrahydro-2H-pyran-4-yl)methyl)-3-(2-phenoxyethyl)urea is a novel compound that has gained attention in the scientific community due to its potential applications in medicinal chemistry. The compound is a urea derivative with a tetrahydropyran ring and a phenoxyethyl group, which gives it unique properties that make it a promising candidate for drug development.

Scientific Research Applications

Rheology and Gelation Tuning

1-(3-Methyl-1H-pyrazol-5-yl)-3-(3-nitrophenyl)urea forms hydrogels in various acids at pH 1–2. The rheology and morphology of these gels can be tuned by the anion's identity, affecting the gels' physical properties. This approach can potentially be applied to tune the properties of similar urea-based compounds, like 1-((4-(4-fluorophenyl)tetrahydro-2H-pyran-4-yl)methyl)-3-(2-phenoxyethyl)urea, in various scientific and industrial applications (Lloyd & Steed, 2011).

Cocondensation Reactions

The cocondensation of urea with methylolphenols under acidic conditions involves the formation of various compounds like 4-hydroxybenzylurea, N,N'-bis(4-hydroxybenzyl)urea, and others. This kind of reaction showcases the versatility of urea in forming diverse chemical structures, which could be relevant for creating new materials or pharmaceutical compounds using this compound as a base structure (Tomita & Hse, 1992).

Structural Analysis

This compound, due to its complex structure, may be suitable for detailed structural analysis using techniques like X-ray crystallography. Similar complex molecules, such as methyl (6-amino-5-cyano-2-methyl-4-(2-nitrophenyl)-4H-pyran)-3-carboxylate, have been analyzed to determine their crystal structure, providing valuable insights into molecular geometry and interactions (Sharma et al., 2016).

Graphitic Carbon Synthesis

Urea compounds are used in eutectic syntheses of graphitic carbon with high pyrazinic nitrogen content, demonstrating the potential of urea derivatives in material sciences, particularly in developing nitrogen-containing carbons. These materials have significant applications in various fields, including electronics and catalysis (Fechler et al., 2016).